Cas no 17194-09-1 (Propanamide, N-(2-amino-1-methylethyl)-)

• Product Name: Propanamide, N-(2-amino-1-methylethyl)-
• CAS No: 17194-09-1
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• CID: 1360233
• PubChem ID: 18341033
• Update Time: 2025-04-20

Propanamide, N-(2-amino-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(2-amino-1-methylethyl)-
• N-(1-Aminopropan-2-yl)propionamide
• DTXSID901290287
• 17194-09-1
• N-(2-Amino-1-methylethyl)propanamide
• AKOS013043155
• SCHEMBL24048792

• Inchi： 1S/C6H14N2O/c1-3-6(9)8-5(2)4-7/h5H,3-4,7H2,1-2H3,(H,8,9)
• InChI Key： WVGIOKZDNDXWKD-UHFFFAOYSA-N
• SMILES： O=C(CC)NC(C)CN

Computed Properties

• Exact Mass: 130.11072
• Monoisotopic Mass: 130.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12